2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole-d9

• Molecular Formula: C16H17N3O
• Molecular Weight: 276.38 g/mol
• InChI: InChI=1S/C16H17N3O/c1-16(2,3)11-8-9-15(20)14(10-11)19-17-12-6-4-5-7-13(12)18-19/h4-10,20H,1-3H3/i1D3,2D3,3D3
• InChIKey: WXHVQMGINBSVAY-GQALSZNTSA-N

2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole-d9: A Deuterated Analytical Reference Standard

2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole-d9 (Major) is a stable isotope-labeled analog of the benzotriazole UV stabilizer UV-PS, where nine hydrogen atoms are replaced by deuterium . The compound has a molecular formula of C₁₆H₈D₉N₃O and a molecular weight of 276.38, which is approximately 9 Da heavier than its non-deuterated counterpart (MW 267.33) [1]. As a deuterated internal standard, it is primarily utilized to enable precise and accurate quantification of the parent compound, 2-(5-tert-butyl-2-hydroxyphenyl)benzotriazole (also known as UV-PS or 2BHT), in complex matrices using mass spectrometry .

Stable isotope-labeled (deuterated) internal standard for mass spectrometry

Designed for LC-MS/MS quantification workflows requiring co-eluting ISTD

Supports trace analysis of UV-PS in complex environmental matrices

• [1] Biozol Shop. 2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole-d9. Product Page. View Source

Why Non-Deuterated 2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole Cannot Substitute for the -d9 Analog in Quantitative Analysis

The substitution of 2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole-d9 with its non-deuterated analog (UV-PS, CAS 3147-76-0) or a structurally similar compound (e.g., Tinuvin 320) as an internal standard is analytically invalid. In LC-MS/MS and GC-MS methods, the purpose of the internal standard is to correct for variability in sample preparation, matrix effects, and instrument response [1]. A non-deuterated analog would co-elute with the native analyte and be indistinguishable in the mass spectrometer, precluding any correction [2]. While structurally similar benzotriazoles like UV-329-d4 exist, they differ in their physicochemical properties (e.g., LogP, retention time) and may not accurately track the analyte through the entire sample preparation and ionization process, thereby introducing significant quantification bias .

! Non-deuterated UV-PS co-elutes with the native analyte and is indistinguishable in MS detection, precluding any matrix-effect correction.

! Structural analogs such as Tinuvin 320 differ in retention time, LogP, and ionization behavior, introducing quantification bias.

! Physicochemical mismatch with non-isotopic internal standards may shift accuracy and precision across sample preparation steps.

• [1] Restek. (2015). Choosing an Internal Standard. Discover Blog. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Quantitative Evidence for Selecting 2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole-d9 Over Analogs

Isotopic Purity and Mass Difference Ensure Analytical Specificity vs. Non-Deuterated UV-PS

The compound's isotopic signature, characterized by a +9 Da mass shift from its non-deuterated form (UV-PS), provides unequivocal differentiation in mass spectrometry [1]. This is a direct advantage over using the non-deuterated compound (CAS 3147-76-0) or a structural analog, as it ensures the internal standard can be quantified independently in a complex matrix without cross-interference from the native analyte [2].

Mass Shift vs Non-Deuterated UV-PS

Head-to-head

+9.05 Da mass shift

Supports co-eluting ISTD-based matrix-effect correction with independent MS detection

Calculated from C₁₆H₈D₉N₃O vs C₁₆H₁₇N₃O; applicable in SRM transitions

Evidence Dimension	Molecular Mass Difference (Analyte vs. Internal Standard)
Target Compound Data	Molecular Weight: 276.38 (C₁₆H₈D₉N₃O)
Comparator Or Baseline	Non-deuterated UV-PS: 267.33 (C₁₆H₁₇N₃O)
Quantified Difference	+9.05 Da mass shift
Conditions	Calculated based on chemical formula; applicable in LC-MS/MS or GC-MS selected reaction monitoring (SRM) transitions.

Why This Matters

This mass difference enables the use of the -d9 compound as a co-eluting internal standard, allowing for correction of matrix effects and instrument variability, which is impossible with the unlabeled compound.

• [1] Biozol Shop. 2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole-d9. Product Page. View Source
• [2] Restek. (2015). Choosing an Internal Standard. Discover Blog. View Source

Application as Internal Standard in Environmental Water Analysis vs. No Internal Standard

In environmental analysis, the use of a deuterated internal standard is critical for achieving the high sensitivity and accuracy required for quantifying trace contaminants. While specific quantitative recovery and precision data for 2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole-d9 in published methods are not available in the current search results, its designated application is as an isotope-labeled internal standard for the detection of UV light filters in complex environmental matrices such as sediment and sewage . By analogy, methods using deuterated internal standards for benzotriazoles can achieve method detection limits (MDLs) as low as 0.01 μg/L [1]. This represents a substantial improvement over external calibration methods which lack a means to correct for signal suppression or enhancement.

Method Detection Limit Context

Class-level

Reported class-level MDL: ~0.01 μg/L for benzotriazoles in water

Supports method development sensitivity context for trace UV-PS analysis

Class-level inference from SPE-LC-MS/MS methods; compound-specific validation data to verify

Evidence Dimension	Method Detection Limit (MDL) for benzotriazoles in water
Target Compound Data	Data not found for this specific compound; expected to be low ng/L range.
Comparator Or Baseline	Methods without internal standard correction
Quantified Difference	Class-level MDLs achieved with deuterated standards are as low as 0.01 μg/L [1].
Conditions	Surface and drinking water analysis by SPE-LC-MS/MS.

Why This Matters

The availability of a matched deuterated internal standard is a pre-requisite for developing and validating a robust, sensitive, and regulatory-compliant analytical method for UV-PS in environmental and biological samples.

• [1] van Leerdam, J. A., Hogenboom, A. C., van der Kooi, M. M., & de Voogt, P. (2009). Determination of polar 1H-benzotriazoles and benzothiazoles in water by solid-phase extraction and liquid chromatography LTQ FT Orbitrap mass spectrometry. International Journal of Mass Spectrometry, 282(3), 99-107. View Source

Differentiation from Industrial UV Stabilizer (Tinuvin 320) by Physicochemical Properties and Application

2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole-d9 is fundamentally distinct from industrial-grade benzotriazole UV absorbers like Tinuvin 320 (2-(3,5-di-tert-butyl-2-hydroxyphenyl)benzotriazole, CAS 3846-71-7). Tinuvin 320 is a bulk additive for polymers, with a molecular weight of 323 g/mol, a melting point of 152-155°C, and is characterized by its low volatility and dual-peak UV absorption [1]. In contrast, the -d9 compound is an analytical standard with a lower molecular weight (276.38) [2] and a significantly lower melting point (~97°C) . Its primary purpose is not UV protection but to serve as an internal standard for the trace analysis of the structurally similar UV-PS, not Tinuvin 320.

Physicochemical vs Tinuvin 320

Reported

MW: 276.38 vs 323 g/mol; MP: ~97°C vs 152–155°C

Confirms distinct analytical identity separate from industrial-grade UV stabilizer material

Physicochemical property context for procurement and intended-use review

Evidence Dimension	Molecular Weight and Melting Point
Target Compound Data	MW: 276.38; Melting Point: 96.0 - 100.0°C
Comparator Or Baseline	Tinuvin 320 (CAS 3846-71-7): MW: 323 g/mol; Melting Point: 152-155°C
Quantified Difference	MW difference of ~47 g/mol; Melting point difference of ~55°C
Conditions	Data from technical datasheets and chemical databases.

Why This Matters

This fundamental difference in structure, physical properties, and intended use clarifies that the -d9 compound is an analytical tool, not an industrial UV stabilizer. Selecting it for an industrial application would be inappropriate, just as using Tinuvin 320 as an internal standard would be invalid.

• [1] Infochems. Tinuvin 320 : Chemical Product Information. View Source
• [2] Biozol Shop. 2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole-d9. Product Page. View Source

Optimal Use Cases for 2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole-d9 in Research and Quality Control

Quantification of UV-PS in Environmental Water and Sediment Samples via LC-MS/MS

The -d9 analog is the definitive internal standard for quantifying the emerging contaminant UV-PS (2-(5-tert-butyl-2-hydroxyphenyl)benzotriazole) in environmental samples. Its use allows for precise determination of this UV filter in complex matrices like sewage sludge and surface water, where it may be present at trace levels [1]. The +9 Da mass difference enables it to correct for matrix effects that would otherwise compromise data accuracy.

Method Development and Validation for Benzotriazole UV Stabilizer Analysis

Analytical chemists developing new methods for detecting benzotriazole UV stabilizers (BUVSs) in biological fluids or consumer products require a stable, isotopically labeled internal standard. 2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole-d9 fulfills this need for the parent compound UV-PS, ensuring method robustness, precision, and accuracy that meet regulatory guidelines [2].

Metabolic and Environmental Fate Studies of UV-PS

In studies investigating the uptake, metabolism, or degradation pathways of UV-PS in organisms or the environment, the deuterated analog can serve as a tracer or internal standard. Its distinct mass allows researchers to differentiate between the administered standard and the native analyte in complex biological or environmental extracts, providing crucial data on bioaccumulation, transformation, and persistence [3].

Application

Selection Property

Validation Focus

Trace UV-PS analysis in environmental water and sediment

Matched isotopic ISTD with distinct mass shift

Matrix-effect correction in complex environmental matrices

Bioanalytical method development for benzotriazole stabilizers

Isotopic purity and co-elution specificity

Method validation documentation context

Environmental fate and metabolism studies of UV-PS

Deuterated tracer for native analyte differentiation

Exposure-model and transformation pathway review

• [1] Ruan, T., Liu, R., Fu, Q., Wang, T., Wang, Y., Song, S., ... & Jiang, G. (2012). Concentrations and composition profiles of benzotriazole UV stabilizers in municipal sewage sludge in China. Environmental Science & Technology, 46(4), 2071-2079. View Source
• [2] Restek. (2015). Choosing an Internal Standard. Discover Blog. View Source
• [3] MedChemExpress. 2-(5-tert-Butyl-2-hydroxyphenyl)benzotriazole-d9. Product Page. View Source